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Introduction

Near-infrared (NIR) fluorescence imaging is a powerful technique for deep tissue applications
due to the reduced light scattering and minimal tissue autofluorescence in the NIR window
(700-900 nm). Cyanine7 (Cy7), a heptamethine cyanine dye, is a prominent fluorophore in this
region, offering a high extinction coefficient and good fluorescence quantum yield. The
conjugation of Cy7 to dibenzocyclooctyne (DBCO) creates a versatile tool for bioorthogonal
chemistry. This "click chemistry" approach allows for the specific labeling of azide-modified
biomolecules in a biological environment without the need for a toxic copper catalyst.

These application notes provide a comprehensive overview and detailed protocols for the use
of Cyanine7 DBCO in deep tissue imaging, with a focus on a pre-targeting strategy for tumor
imaging.

Principle of Pre-Targeting with Cyanine7 DBCO

A pre-targeting strategy separates the tumor-targeting event from the delivery of the imaging
agent. This approach can improve the target-to-background signal ratio by allowing the
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targeting molecule (e.g., an azide-modified antibody) to accumulate at the tumor site and
unbound antibody to clear from circulation before the administration of the small, rapidly
clearing Cyanine7 DBCO imaging agent. The subsequent bioorthogonal click reaction between
the azide and DBCO leads to the specific accumulation of the fluorophore at the target site.

Quantitative Data

The photophysical and in vivo performance characteristics of Cyanine7 DBCO and related
cyanine dyes are crucial for designing and interpreting deep tissue imaging experiments.

Property Value Notes

o ) For Sulfo-Cyanine7 DBCO.[1]
Excitation Maximum (Aex) ~750 nm 2]

o ) For Sulfo-Cyanine7 DBCO.[1]
Emission Maximum (Aem) ~773 nm

[2]

A measure of how strongly the
Molar Extinction Coefficient (€)  ~240,600 cm~tM~1 dye absorbs light at its

excitation maximum.[1]

In aqueous solution. The
Fluorescence Quantum Yield 0.24 efficiency of converting
(D) ' absorbed light into emitted

fluorescence.

Varies depending on the
targeting strategy, tumor
model, and time point. A similar
Tumor-to-Background Ratio 2560 cyanine dye in a pre-targeting
(TBR) strategy achieved a TBR of 6.
A novel cyanine dye for
photoacoustic imaging showed

a TBR of approximately 2.5.

Following a pre-targeting
i S o ) strategy, DBCO-Cy5 was

In Vivo Biodistribution Primarily tumor and liver ] ]
mainly observed in tumor

allografts and the liver.
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Experimental Protocols
Protocol 1: Azide Modification of a Targeting Antibody
(e.g., Anti-EGFR)

This protocol describes the modification of an antibody with azide groups for use in a pre-
targeting strategy.

Materials:

Anti-EGFR antibody (or other targeting antibody), azide-free

Azide-PEG-NHS ester

Phosphate-buffered saline (PBS), pH 8.0-8.5

Dialysis tubing (12-14 kDa MWCO) or spin concentrators

Anhydrous DMSO
Procedure:
e Antibody Preparation:

o If the antibody solution contains sodium azide, it must be removed. This can be achieved
by dialysis against PBS.

o Adjust the antibody concentration to 1-2 mg/mL in PBS (pH 8.0-8.5).
e Azide-PEG-NHS Ester Stock Solution:

o Dissolve the Azide-PEG-NHS ester in anhydrous DMSO to a concentration of 10 mM
immediately before use.

e Labeling Reaction:

o Add a 10-fold molar excess of the Azide-PEG-NHS ester stock solution to the antibody
solution.
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o Incubate the reaction mixture for 1-2 hours at room temperature with gentle agitation,
protected from light.

o Purification:

o Remove unreacted Azide-PEG-NHS ester by dialysis against PBS (pH 7.4) at 4°C with at
least three buffer changes, or by using an appropriate spin concentrator.

e Characterization:

o Determine the degree of labeling (DOL) by measuring the absorbance of the antibody
(280 nm) and, if the azide linker has a chromophore, the linker's absorbance. Alternatively,
mass spectrometry can be used.

Protocol 2: In Vivo Pre-Targeting and Deep Tissue
Imaging

This protocol outlines the in vivo administration of the azide-modified antibody and Cyanine7
DBCO for deep tissue tumor imaging in a mouse model.

Materials:

Tumor-bearing mice (e.g., subcutaneous xenograft model with EGFR-expressing cancer
cells)

¢ Azide-modified anti-EGFR antibody (from Protocol 1)

o Sulfo-Cyanine7 DBCO

o Sterile, pyrogen-free PBS

« In vivo imaging system with appropriate NIR filters (Excitation: ~740-760 nm; Emission:
~770-800 nm)

Anesthesia (e.g., isoflurane)

Procedure:
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e Animal Preparation:

o Anesthetize the mouse using isoflurane (2-3% for induction, 1-2% for maintenance).

o Place the mouse on the imaging stage and acquire a baseline pre-injection fluorescence
image.

o Administration of Azide-Modified Antibody:

o Administer the azide-modified anti-EGFR antibody via intravenous (tail vein) injection. A
typical dose is in the range of 1-10 mg/kg body weight.

o Allow the antibody to accumulate at the tumor site and for unbound antibody to clear from
circulation. This clearance period is typically 24-72 hours and should be optimized for the
specific antibody.

o Administration of Cyanine7 DBCO:

o After the clearance period, administer Sulfo-Cyanine7 DBCO via intravenous (tail vein)
injection. A typical dose is in the range of 0.5-5 mg/kg body weight.

* In Vivo Imaging:

o Acquire fluorescence images at various time points post-injection of Cyanine7 DBCO
(e.g., 1, 4, 8, 24, and 48 hours) to monitor the biodistribution and tumor accumulation of
the probe.

o Adjust imaging parameters (e.g., exposure time) to achieve a good signal-to-noise ratio
without saturation.

e Ex Vivo Organ Imaging and Biodistribution:

o At the final imaging time point, euthanize the mouse according to institutional guidelines.

o Dissect the major organs (tumor, liver, spleen, kidneys, lungs, heart) and acquire a final ex
vivo fluorescence image.
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o The fluorescence intensity in each organ can be quantified to determine the biodistribution
profile.

Visualizations
Signaling Pathway: EGFR Targeting

The epidermal growth factor receptor (EGFR) is a transmembrane protein that, upon binding to
ligands like EGF, activates downstream signaling pathways involved in cell proliferation,
survival, and migration. Its overexpression in many cancers makes it an excellent target for
tumor imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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